Cas no 2281910-44-7 ((3S,4S)-trans-4-tert-Butoxycarbonylamino-tetrahydro-furan-3-carboxylic acid methyl ester)

• Product Name: (3S,4S)-trans-4-tert-Butoxycarbonylamino-tetrahydro-furan-3-carboxylic acid methyl ester
• CAS No: 2281910-44-7
• MF: C₁₁H₁₉NO₅
• MW: 245.272263765335
• CID: 6129028
• Update Time: 2025-06-13

(3S,4S)-trans-4-tert-Butoxycarbonylamino-tetrahydro-furan-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• (3S,4S)-trans-4-tert-Butoxycarbonylamino-tetrahydro-furan-3-carboxylic acid methyl ester
• 3-Furancarboxylic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]tetrahydro-, methyl ester, (3S,4S)-

• Inchi： 1S/C11H19NO5/c1-11(2,3)17-10(14)12-8-6-16-5-7(8)9(13)15-4/h7-8H,5-6H2,1-4H3,(H,12,14)/t7-,8-/m1/s1
• InChI Key： NYDRBJGAEBFEKW-HTQZYQBOSA-N
• SMILES： O1C[C@@H](NC(OC(C)(C)C)=O)[C@H](C(OC)=O)C1

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 339.2±42.0 °C(Predicted)
• pka: 11.40±0.40(Predicted)

Additional information on (3S,4S)-trans-4-tert-Butoxycarbonylamino-tetrahydro-furan-3-carboxylic acid methyl ester

Research Briefing on (3S,4S)-trans-4-tert-Butoxycarbonylamino-tetrahydro-furan-3-carboxylic acid methyl ester (CAS: 2281910-44-7)

In recent years, the compound (3S,4S)-trans-4-tert-Butoxycarbonylamino-tetrahydro-furan-3-carboxylic acid methyl ester (CAS: 2281910-44-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral building block is widely utilized in the synthesis of complex molecules, particularly in the development of novel therapeutics. Its unique structural features, including the tetrahydrofuran ring and the tert-butoxycarbonyl (Boc) protected amino group, make it a versatile intermediate for the construction of peptidomimetics and other bioactive compounds.

Recent studies have focused on optimizing the synthetic routes for (3S,4S)-trans-4-tert-Butoxycarbonylamino-tetrahydro-furan-3-carboxylic acid methyl ester to improve yield and enantiomeric purity. One notable advancement involves the use of asymmetric catalysis to achieve high stereoselectivity during the formation of the tetrahydrofuran ring. Researchers have also explored its application in the synthesis of protease inhibitors, where the compound serves as a key scaffold for mimicking natural peptide substrates.

In addition to its synthetic utility, (3S,4S)-trans-4-tert-Butoxycarbonylamino-tetrahydro-furan-3-carboxylic acid methyl ester has been investigated for its potential in drug discovery. Preliminary pharmacological studies suggest that derivatives of this compound exhibit promising activity against certain enzyme targets, particularly those involved in inflammatory and infectious diseases. These findings highlight its potential as a starting point for the development of new therapeutic agents.

Further research is needed to fully elucidate the biological mechanisms and therapeutic potential of this compound. However, the current body of work underscores its importance as a valuable tool in medicinal chemistry and drug development. As such, continued exploration of its applications and derivatives is expected to yield significant advancements in the field.